Cas no 1070879-36-5 (4-bromo-6,8-dimethylquinoline)

• Product Name: 4-bromo-6,8-dimethylquinoline
• CAS No: 1070879-36-5
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 1185342
• PubChem ID: 39346129
• Update Time: 2025-10-12

4-bromo-6,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6,8-dimethylquinoline
• CTK4A4965
• AG-D-21962
• MFCD11505117
• 1070879-36-5
• SB69759
• DB-059549
• AKOS023250545
• DTXSID90653685

• Inchi： 1S/C11H10BrN/c1-7-5-8(2)11-9(6-7)10(12)3-4-13-11/h3-6H,1-2H3
• InChI Key： HYBZJDNCFXOLPN-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C(C)=CC(C)=CC2=1

Computed Properties

• Exact Mass: 235.00000
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.61410

Additional information on 4-bromo-6,8-dimethylquinoline

Professional Introduction to 4-bromo-6,8-dimethylquinoline (CAS No. 1070879-36-5)

4-bromo-6,8-dimethylquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1070879-36-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of bromine and methyl substituents in its structure imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The quinoline scaffold, characterized by a fused benzene and pyridine ring, has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. The introduction of bromine at the 4-position and methyl groups at the 6- and 8-positions enhances the compound's interaction with biological targets, thereby modulating its pharmacological effects. This modification strategy is a common approach in drug discovery to optimize potency and selectivity.

In recent years, 4-bromo-6,8-dimethylquinoline has been explored as a key building block in the development of novel therapeutic agents. Its structural features make it an attractive candidate for further derivatization, allowing chemists to tailor its properties for specific applications. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting cancers and inflammatory diseases.

One of the most compelling aspects of 4-bromo-6,8-dimethylquinoline is its role in the development of small-molecule inhibitors that disrupt essential cellular pathways. The bromine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. These reactions are pivotal in generating novel compounds with enhanced pharmacological profiles.

Recent studies have highlighted the compound's utility in addressing drug-resistant pathogens. By leveraging its quinoline core, researchers have designed derivatives that exhibit improved efficacy against multidrug-resistant bacterial strains. The methyl substituents at the 6- and 8-positions contribute to steric hindrance, which can enhance binding affinity to biological targets while minimizing off-target effects.

The synthesis of 4-bromo-6,8-dimethylquinoline typically involves multi-step organic transformations starting from readily available quinoline derivatives. The bromination step is often performed using reagents such as N-bromosuccinimide (NBS) or molecular bromine under controlled conditions to ensure regioselectivity. Subsequent methylation reactions are carried out using alkylating agents like dimethyl sulfate or methyl iodide in the presence of appropriate catalysts.

In addition to its pharmaceutical applications, 4-bromo-6,8-dimethylquinoline has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing luminescent materials or catalysts. These applications are particularly relevant in the context of sustainable chemistry, where efficient use of resources and minimal environmental impact are prioritized.

The compound's versatility extends to its use as a ligand in coordination chemistry. By coordinating with transition metals, 4-bromo-6,8-dimethylquinoline can form complexes that exhibit catalytic activity in various transformations. Such complexes have been explored for their role in organic synthesis, including C–C bond formation and oxidation reactions.

From a computational chemistry perspective, 4-bromo-6,8-dimethylquinoline has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies provide insights into binding mechanisms and help guide the design of next-generation analogs with improved pharmacokinetic properties. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate structural features that contribute to its biological activity.

The future prospects of 4-bromo-6,8-dimethylquinoline are vast, with ongoing research focusing on expanding its applications in drug discovery and material science. As synthetic methodologies continue to evolve, new derivatives with tailored properties are expected to emerge, further solidifying its importance in modern chemistry.

In conclusion,4-bromo-6,8-dimethylquinoline (CAS No. 1070879-36-5) represents a fascinating compound with diverse potential applications. Its unique structural features make it an invaluable tool for medicinal chemists and materials scientists alike. As research progresses,this molecule is poised to play a significant role in advancing both therapeutic interventions and technological innovations.